Cas no 1503696-81-8 (4,4-Dimethyl-2-(pyrrolidin-2-yl)cyclohexan-1-one)

4,4-Dimethyl-2-(pyrrolidin-2-yl)cyclohexan-1-one is a cyclic ketone derivative featuring a pyrrolidine substituent, which enhances its utility as a versatile intermediate in organic synthesis. The compound's rigid cyclohexanone core, combined with the steric and electronic effects of the 4,4-dimethyl and pyrrolidin-2-yl groups, makes it valuable for constructing complex molecular architectures. Its structural features facilitate applications in pharmaceuticals, agrochemicals, and asymmetric catalysis, particularly where stereocontrol is critical. The pyrrolidine moiety further introduces potential for hydrogen bonding and chelation, broadening its reactivity profile. This compound is typically handled under inert conditions due to its sensitivity, ensuring stability during synthetic procedures.

4,4-Dimethyl-2-(pyrrolidin-2-yl)cyclohexan-1-one structure

1503696-81-8 structure

Product Name:4,4-Dimethyl-2-(pyrrolidin-2-yl)cyclohexan-1-one

CAS No:1503696-81-8

MF:C₁₂H₂₁NO

MW:195.301243543625

CID:5742861

PubChem ID:79535729

Update Time:2025-06-09

4,4-Dimethyl-2-(pyrrolidin-2-yl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

- CS-0348552
- AKOS018091525
- EN300-1125956
- 1503696-81-8
- 4,4-dimethyl-2-(pyrrolidin-2-yl)cyclohexan-1-one
- 4,4-Dimethyl-2-(pyrrolidin-2-yl)cyclohexan-1-one
- Inchi： 1S/C12H21NO/c1-12(2)6-5-11(14)9(8-12)10-4-3-7-13-10/h9-10,13H,3-8H2,1-2H3
- InChI Key： PLCUPPAOSZBCBQ-UHFFFAOYSA-N
- SMILES： O=C1CCC(C)(C)CC1C1CCCN1

Computed Properties

Exact Mass: 195.162314293g/mol
Monoisotopic Mass: 195.162314293g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 235
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 29.1Å²

4,4-Dimethyl-2-(pyrrolidin-2-yl)cyclohexan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1125956-0.05g	4,4-dimethyl-2-(pyrrolidin-2-yl)cyclohexan-1-one	1503696-81-8	95%	0.05g	$768.0	2023-10-26
Enamine	EN300-1125956-0.1g	4,4-dimethyl-2-(pyrrolidin-2-yl)cyclohexan-1-one	1503696-81-8	95%	0.1g	$804.0	2023-10-26
Enamine	EN300-1125956-0.25g	4,4-dimethyl-2-(pyrrolidin-2-yl)cyclohexan-1-one	1503696-81-8	95%	0.25g	$840.0	2023-10-26
Enamine	EN300-1125956-0.5g	4,4-dimethyl-2-(pyrrolidin-2-yl)cyclohexan-1-one	1503696-81-8	95%	0.5g	$877.0	2023-10-26
Enamine	EN300-1125956-1.0g	4,4-dimethyl-2-(pyrrolidin-2-yl)cyclohexan-1-one	1503696-81-8		1g	$986.0	2023-06-09
Enamine	EN300-1125956-2.5g	4,4-dimethyl-2-(pyrrolidin-2-yl)cyclohexan-1-one	1503696-81-8	95%	2.5g	$1791.0	2023-10-26
Enamine	EN300-1125956-5.0g	4,4-dimethyl-2-(pyrrolidin-2-yl)cyclohexan-1-one	1503696-81-8		5g	$2858.0	2023-06-09
Enamine	EN300-1125956-10.0g	4,4-dimethyl-2-(pyrrolidin-2-yl)cyclohexan-1-one	1503696-81-8		10g	$4236.0	2023-06-09
Enamine	EN300-1125956-1g	4,4-dimethyl-2-(pyrrolidin-2-yl)cyclohexan-1-one	1503696-81-8	95%	1g	$914.0	2023-10-26
Enamine	EN300-1125956-5g	4,4-dimethyl-2-(pyrrolidin-2-yl)cyclohexan-1-one	1503696-81-8	95%	5g	$2650.0	2023-10-26

4,4-Dimethyl-2-(pyrrolidin-2-yl)cyclohexan-1-one Related Literature

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Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
3. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

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Related Categories

Additional information on 4,4-Dimethyl-2-(pyrrolidin-2-yl)cyclohexan-1-one

4,4-Dimethyl-2-(pyrrolidin-2-yl)cyclohexan-1-one (CAS No. 1503696-81-8): A Comprehensive Overview of Its Properties and Applications

The compound 4,4-Dimethyl-2-(pyrrolidin-2-yl)cyclohexan-1-one (CAS No. 1503696-81-8) is a structurally unique molecule that has garnered significant interest in the fields of organic chemistry and pharmaceutical research. Its distinctive combination of a cyclohexanone core and a pyrrolidine substituent makes it a valuable intermediate for the synthesis of more complex molecules. Researchers and industry professionals are increasingly exploring its potential applications, particularly in drug discovery and material science.

One of the key features of 4,4-Dimethyl-2-(pyrrolidin-2-yl)cyclohexan-1-one is its versatility. The presence of both a ketone and a secondary amine functional group allows for a wide range of chemical modifications, making it a useful building block in synthetic chemistry. This adaptability has led to its use in the development of novel compounds with potential therapeutic benefits, such as central nervous system (CNS) agents and anti-inflammatory drugs. The compound's CAS No. 1503696-81-8 is frequently searched in academic and industrial databases, reflecting its growing importance.

In recent years, the demand for 4,4-Dimethyl-2-(pyrrolidin-2-yl)cyclohexan-1-one has risen due to its role in green chemistry initiatives. As the scientific community shifts toward sustainable practices, this compound's potential for catalytic applications and biodegradable materials has become a hot topic. Researchers are investigating its use in environmentally friendly synthesis methods, aligning with global trends toward reducing chemical waste and energy consumption.

The structural complexity of 4,4-Dimethyl-2-(pyrrolidin-2-yl)cyclohexan-1-one also makes it a subject of interest in computational chemistry and molecular modeling. Advanced techniques such as density functional theory (DFT) are being employed to predict its reactivity and interactions with other molecules. These studies are crucial for optimizing its use in drug design and material engineering, addressing common questions about its stability and binding affinity.

Another area where CAS No. 1503696-81-8 is making waves is in the field of flavor and fragrance chemistry. The compound's unique stereochemistry and functional groups contribute to its potential as a precursor for aromatic compounds. This application is particularly relevant to the cosmetics and food industries, where there is a constant demand for new and innovative ingredients.

Safety and regulatory compliance are also critical aspects of working with 4,4-Dimethyl-2-(pyrrolidin-2-yl)cyclohexan-1-one. While it is not classified as a hazardous material, proper handling and storage are essential to ensure its stability and longevity. Researchers often search for material safety data sheets (MSDS) and synthetic protocols to ensure safe laboratory practices.

In conclusion, 4,4-Dimethyl-2-(pyrrolidin-2-yl)cyclohexan-1-one (CAS No. 1503696-81-8) is a multifaceted compound with broad applications across multiple industries. Its chemical properties, combined with its potential for sustainable and innovative uses, make it a valuable asset in modern science. As research continues to uncover new possibilities, this compound is likely to remain a focal point in both academic and industrial settings.